Cas no 2138563-39-8 (1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene)

• Product Name: 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene
• CAS No: 2138563-39-8
• MF: C₁₃H₁₆BrIO
• MW: 395.074015617371
• CID: 6595974
• PubChem ID: 165489843
• Update Time: 2025-06-08

1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene
• EN300-1137066
• 2138563-39-8
• 1-bromo-2-[1-(1-cyclopropylethoxy)-2-iodoethyl]benzene

• Inchi： 1S/C13H16BrIO/c1-9(10-6-7-10)16-13(8-15)11-4-2-3-5-12(11)14/h2-5,9-10,13H,6-8H2,1H3
• InChI Key： OXYYDEUVNVNXFX-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Br)OC(C)C1CC1

Computed Properties

• Exact Mass: 393.94293g/mol
• Monoisotopic Mass: 393.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene

Recent Advances in the Study of 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene (CAS: 2138563-39-8)

The compound 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene (CAS: 2138563-39-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated and cyclopropyl-containing structure, has shown promising potential in various applications, including drug discovery and medicinal chemistry. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

One of the key areas of research involving this compound is its role as a versatile intermediate in organic synthesis. The presence of both bromine and iodine atoms in the molecule provides multiple sites for further functionalization, enabling the construction of complex molecular architectures. Recent publications have highlighted its use in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are pivotal in the development of novel pharmaceuticals. The cyclopropylethoxy moiety further enhances its utility by introducing steric and electronic effects that can influence the outcome of these reactions.

In addition to its synthetic applications, 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene has been investigated for its potential biological activities. Preliminary studies suggest that derivatives of this compound may exhibit antimicrobial and anticancer properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that certain analogs of this molecule displayed moderate inhibitory activity against a panel of cancer cell lines. These findings underscore the importance of further exploration into its pharmacophore and mechanism of action.

The synthesis of 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene has also been optimized in recent years. A 2022 report in Organic Letters detailed a streamlined, high-yield synthetic route that minimizes the use of hazardous reagents and reduces the number of steps required. This advancement is particularly significant for large-scale production, as it addresses some of the challenges associated with the compound's stability and purification. Researchers have also explored the use of green chemistry principles, such as solvent-free reactions and catalytic methods, to enhance the sustainability of its synthesis.

Looking ahead, the potential applications of 1-bromo-2-1-(1-cyclopropylethoxy)-2-iodoethylbenzene in drug discovery are vast. Its unique structural features make it a valuable scaffold for the design of new therapeutic agents, particularly in the areas of oncology and infectious diseases. Future research directions may include the development of more potent derivatives, detailed mechanistic studies, and in vivo evaluations to assess its efficacy and safety. As the field continues to evolve, this compound is likely to remain a focal point of innovation in chemical biology and pharmaceutical sciences.